Ethyl 2-[(4-formylphenoxy)methyl]benzoate

• IUPAC Name: ethyl 2-[(4-formylphenoxy)methyl]benzoate
• InChI: InChI=1S/C17H16O4/c1-2-20-17(19)16-6-4-3-5-14(16)12-21-15-9-7-13(11-18)8-10-15/h3-11H,2,12H2,1H3
• InChI Key: SVDWWPBMDKPEGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1COC2=CC=C(C=C2)C=O
• Molecular Formula: C17H16O4
• DSSTOX Substance ID: DTXSID40532057
• Molecular Weight: 284.31 g/mol
• CAS RN: 88630-35-7

Description

Ethyl 2-[(4-formylphenoxy)methyl]benzoate is a chemical compound with the empirical formula C18H18O5. It has a molecular weight of 314.33. It is a solid substance.

Molecular Structure Analysis

The molecular structure of Ethyl 2-[(4-formylphenoxy)methyl]benzoate is represented by the SMILES string CCOC(C1=CC=C(C=C1)COC2=CC=C(C=C2OC)C=O)=O. This indicates that the molecule contains an ester functional group (OC=O), a formyl group (C=O), and two aromatic rings.

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 2-[(4-formylphenoxy)methyl]benzoate are not available, esters in general can undergo several types of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also be converted to amides via an aminolysis reaction. Additionally, esters can undergo trans-esterification reactions to form different esters.

Scientific Research Applications

Synthesis and Biological Activity

• Ethyl 2-[(4-formylphenoxy)methyl]benzoate derivatives have been synthesized and evaluated for their biological activities. For instance, some compounds have shown anti-juvenile hormone (JH) activities, which induce precocious metamorphosis in larvae of the silkworm, Bombyx mori. These activities suggest potential applications in pest control by interfering with the hormonal regulation of insect development (Kuwano et al., 2008) (Fujita et al., 2003).

Structural Characterization

• The structure of related compounds, such as ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, has been determined using techniques like single-crystal X-ray crystallography. These studies provide insights into the molecular configurations that may underpin their biological activities and interactions (Manolov et al., 2012).

Potential Therapeutic Applications

• While the focus on "Ethyl 2-[(4-formylphenoxy)methyl]benzoate" itself is limited, research on its structural analogs has explored potential therapeutic applications. For example, certain derivatives have been studied for their ability to mimic the action of enzymes that degrade organophosphate pesticides and β-lactam antibiotics, indicating potential uses in bioremediation and antibiotic resistance management (Daumann et al., 2012).

Liquid Crystalline Properties

• Some derivatives have been investigated for their liquid crystalline properties, which are significant for applications in materials science, including the development of displays and other electronic devices. These studies often focus on the effects of structural modifications on the thermal and optical properties of the compounds (Niezgoda & Galewski, 2013).